Cas no 1805125-16-9 (4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone)

• Product Name: 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone
• CAS No: 1805125-16-9
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4986683
• Update Time: 2025-11-06

4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone

• Inchi： 1S/C9H7BrF3NO2/c1-4(15)5-2-6(10)7(14)3-8(5)16-9(11,12)13/h2-3H,14H2,1H3
• InChI Key： WJOYLBFERBJPCI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(C)=O)C=1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3

Additional information on 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone

Recent Advances in the Study of 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone (CAS: 1805125-16-9)

The compound 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone (CAS: 1805125-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and bromo substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to selectively inhibit certain protein kinases involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone exhibits high binding affinity to the ATP-binding site of p38 MAP kinase, a critical target in the treatment of chronic inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to validate its inhibitory activity, with IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential as an antimicrobial agent. Research conducted at the University of Tokyo revealed that 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Another significant advancement is the development of more efficient synthetic routes for this compound. A recent publication in Organic Process Research & Development described a novel, scalable synthesis method that reduces the number of steps and improves overall yield. The new approach employs a palladium-catalyzed coupling reaction, which minimizes the formation of byproducts and enhances the purity of the final product. This innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results from animal models indicate that 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone has favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life suitable for once-daily dosing. However, further optimization may be required to address its relatively high hepatic clearance, as observed in microsomal stability assays.

Looking ahead, researchers are exploring the potential of this compound in combination therapies, particularly in oncology. Preliminary data suggest synergistic effects when co-administered with existing chemotherapeutic agents, possibly due to its ability to modulate drug efflux pumps. Clinical trials are anticipated to begin within the next two years, pending successful completion of current toxicology studies.

In conclusion, 4'-Amino-5'-bromo-2'-(trifluoromethoxy)acetophenone (CAS: 1805125-16-9) represents a versatile scaffold with multiple therapeutic applications. Its unique chemical properties and promising biological activities make it a compelling candidate for further development. Continued research efforts will likely uncover additional mechanisms of action and expand its potential uses in medicine.